Cas no 1780913-74-7 (3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1780913-74-7
• MF: C₁₀H₁₂FNO₂S
• MW: 229.271184921265
• CID: 5834067
• PubChem ID: 84692673
• Update Time: 2025-06-10

3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 1780913-74-7
• EN300-738660
• 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H12FNO2S/c11-9-3-1-8(2-4-9)5-12-10-6-15(13,14)7-10/h1-4,10,12H,5-7H2
• InChI Key： ONCVIOOJFQOORR-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 229.05727796g/mol
• Monoisotopic Mass: 229.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Recent Advances in the Study of 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS: 1780913-74-7)

The compound 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS: 1780913-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione, emphasizing its efficient production through multi-step organic reactions. The compound's thietane-1,1-dione core, coupled with the 4-fluorophenylmethylamino moiety, has been shown to exhibit remarkable stability and reactivity, making it a promising candidate for further pharmacological exploration. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In vitro and in vivo studies have revealed that 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione demonstrates significant bioactivity, particularly in modulating specific enzymatic pathways. Preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, the compound has shown inhibitory effects on cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), which are critical targets in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its interactions with target proteins. These computational studies have provided insights into the binding affinity and selectivity of 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione, supporting its potential as a lead compound for drug development. Additionally, toxicity assessments have indicated a favorable safety profile, with minimal cytotoxic effects observed in human cell lines at therapeutic concentrations.

The therapeutic potential of 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione extends beyond neurodegenerative diseases. Recent research has explored its application in oncology, where it has demonstrated antiproliferative effects against certain cancer cell lines. The compound's ability to induce apoptosis and inhibit angiogenesis has positioned it as a candidate for further preclinical evaluation in cancer therapy.

In conclusion, 3-{[(4-Fluorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS: 1780913-74-7) represents a promising scaffold in medicinal chemistry, with diverse biological activities and therapeutic potential. Ongoing research is expected to further optimize its pharmacokinetic properties and explore its efficacy in animal models, paving the way for future clinical trials. This compound exemplifies the intersection of chemical innovation and biological relevance, offering new avenues for the treatment of complex diseases.